2-(4-ethylphenyl)-N-[4-(4-methyl-1-piperazinyl)benzyl]acetamide

• IUPAC Name: 2-(4-ethylphenyl)-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C22H29N3O/c1-3-18-4-6-19(7-5-18)16-22(26)23-17-20-8-10-21(11-9-20)25-14-12-24(2)13-15-25/h4-11H,3,12-17H2,1-2H3,(H,23,26)
• InChI Key: VCSLVMRNNPJTQD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)N3CCN(CC3)C
• Molecular Formula: C22H29N3O
• Molecular Weight: 351.5 g/mol

Description

2-(4-ethylphenyl)-N-[4-(4-methyl-1-piperazinyl)benzyl]acetamide is a useful research compound. Its molecular formula is C22H29N3O and its molecular weight is 351.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.231062557 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Discovery and Clinical Applications

Clinical Candidate Discovery : K-604, a compound structurally similar to the requested molecule, has been identified as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2. This discovery underscores the potential of such compounds in treating diseases associated with ACAT-1 overexpression, highlighting their clinical significance in addressing cardiovascular diseases and cholesterol management (K. Shibuya et al., 2018).

Antihistaminic Activity

H1-antihistaminic Agents : Compounds related to the requested molecule, specifically 2-(4-substituted-1-piperazinyl)benzimidazoles, demonstrate potent antihistaminic activity. Their structure-activity relationship analysis indicates the importance of specific functional groups for enhanced activity, offering insights into designing effective antihistaminic agents for clinical evaluation (R. Iemura et al., 1986).

Bioactive Marine Metabolites

Marine Actinobacterium Metabolites : The study of metabolites from marine actinobacterium Streptomyces sp. KMM 7210, including compounds with benzylpiperazine and acetamide components, illustrates the potential of natural sources in yielding bioactive compounds. These metabolites exhibit cytotoxic activities, emphasizing the importance of marine biodiversity in drug discovery and development (M. P. Sobolevskaya et al., 2007).